4-(1-ethyl-1H-imidazol-2-yl)-1,2,5-thiadiazol-3-amine
Overview
Description
4-(1-ethyl-1H-imidazol-2-yl)-1,2,5-thiadiazol-3-amine (ETIM) is a heterocyclic organic compound that has been widely studied for its potential applications in various scientific research areas. It is a versatile compound that has been used in the synthesis of various drugs and pharmaceuticals, as well as in the development of new materials and nanomaterials. ETIM is a highly reactive compound and has been used in the synthesis of various organic compounds, including pharmaceuticals, as well as in the development of new materials and nanomaterials.
Mechanism of Action
The mechanism of action of 4-(1-ethyl-1H-imidazol-2-yl)-1,2,5-thiadiazol-3-amine is not fully understood. However, it is believed that the compound acts as an electron donor, which facilitates the transfer of electrons from the substrate to the enzyme. This electron transfer results in the formation of reactive intermediates, which can then be used to catalyze a variety of chemical reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, studies have shown that this compound has the potential to modulate the activity of certain enzymes, such as cytochrome P450 enzymes, and may also have anti-inflammatory and anti-cancer properties. In addition, this compound has been shown to be an effective inhibitor of the enzyme monoamine oxidase, which is involved in the metabolism of certain neurotransmitters.
Advantages and Limitations for Lab Experiments
The advantages of using 4-(1-ethyl-1H-imidazol-2-yl)-1,2,5-thiadiazol-3-amine in laboratory experiments include its low cost, its ease of synthesis, and its ability to modulate the activity of certain enzymes. However, there are also some limitations to using this compound in laboratory experiments. For example, the compound is highly reactive and can easily react with other compounds, which can lead to the formation of unwanted by-products. In addition, this compound is not very soluble in water, which can limit its use in aqueous solutions.
Future Directions
For 4-(1-ethyl-1H-imidazol-2-yl)-1,2,5-thiadiazol-3-amine research include the development of new synthesis methods, the study of the biochemical and physiological effects of the compound, and the development of new applications for the compound, such as the development of new materials and nanomaterials. In addition, further research is needed to better understand the mechanism of action of this compound and to identify new potential therapeutic uses for the compound.
Synthesis Methods
The synthesis of 4-(1-ethyl-1H-imidazol-2-yl)-1,2,5-thiadiazol-3-amine is a multi-step process that involves the use of a variety of organic and inorganic reagents. The first step involves the reaction of 1-ethyl-1H-imidazol-2-yl chloride with 1,2,5-thiadiazol-3-amine in the presence of a base, such as potassium carbonate. The resulting product is then reacted with a reducing agent, such as sodium borohydride, to yield the desired product.
Scientific Research Applications
4-(1-ethyl-1H-imidazol-2-yl)-1,2,5-thiadiazol-3-amine has been used in a wide range of scientific research applications, including the synthesis of organic compounds, the development of new materials and nanomaterials, and the study of biochemical and physiological effects. It has been used in the synthesis of various pharmaceuticals, including anti-cancer drugs, antifungal agents, and anti-inflammatory agents. This compound has also been used in the synthesis of various organic compounds, including polymers, surfactants, and catalysts.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '4-(1-ethyl-1H-imidazol-2-yl)-1,2,5-thiadiazol-3-amine' involves the synthesis of the intermediate compound 2-(1-ethyl-1H-imidazol-2-yl)-1,3-thiazole-4-carboxylic acid, which is then converted to the final product through a series of reactions.", "Starting Materials": [ "Ethylamine", "Thiourea", "Bromine", "Sodium hydroxide", "Sodium hydride", "2-Bromoacetic acid", "Triethylamine", "Sodium nitrite", "Hydrochloric acid", "Sodium azide", "Sodium borohydride", "Sulfuric acid", "Sodium bicarbonate", "Acetic anhydride", "Phosphorus pentoxide", "Methanol", "Chloroform", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Ethylamine is reacted with thiourea in the presence of bromine to form 2-ethylthio-4-aminopyrimidine.", "Step 2: 2-Ethylthio-4-aminopyrimidine is reacted with sodium hydroxide to form 2-ethylthio-4-hydroxypyrimidine.", "Step 3: 2-Ethylthio-4-hydroxypyrimidine is reacted with sodium hydride and 2-bromoacetic acid to form 2-(1-ethyl-1H-imidazol-2-yl)-1,3-thiazole-4-carboxylic acid.", "Step 4: 2-(1-ethyl-1H-imidazol-2-yl)-1,3-thiazole-4-carboxylic acid is reacted with triethylamine and acetic anhydride to form the acetyl derivative.", "Step 5: The acetyl derivative is reacted with sodium nitrite and hydrochloric acid to form the diazonium salt.", "Step 6: The diazonium salt is reacted with sodium azide to form the azide derivative.", "Step 7: The azide derivative is reduced with sodium borohydride to form the amine derivative.", "Step 8: The amine derivative is reacted with phosphorus pentoxide and sulfuric acid to form the thiadiazole ring.", "Step 9: The thiadiazole derivative is purified and isolated using a combination of methanol, chloroform, and diethyl ether.", "Step 10: The final product, 4-(1-ethyl-1H-imidazol-2-yl)-1,2,5-thiadiazol-3-amine, is obtained by treating the purified thiadiazole derivative with sodium bicarbonate and water." ] } | |
CAS RN |
1484970-39-9 |
Molecular Formula |
C7H9N5S |
Molecular Weight |
195.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
